Cas no 2229174-72-3 (3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol
• CAS No: 2229174-72-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5898193
• PubChem ID: 165705619
• Update Time: 2025-10-19

3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol
• EN300-1791893
• 2229174-72-3

• Inchi： 1S/C9H14N2O/c1-6-3-11-7(2)8(6)9(12)4-10-5-9/h3,10-12H,4-5H2,1-2H3
• InChI Key： XTHVZXPXCWSINZ-UHFFFAOYSA-N
• SMILES： OC1(C2C(C)=CNC=2C)CNC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 48Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol

Research Briefing on 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol (CAS: 2229174-72-3): Recent Advances and Applications

3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol (CAS: 2229174-72-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmacophore in the development of novel therapeutics. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound features an azetidine ring substituted with a 2,4-dimethyl-1H-pyrrole moiety, a structural motif that is increasingly recognized for its versatility in medicinal chemistry. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study demonstrated a novel catalytic system that improved the efficiency of the synthesis while minimizing waste generation.

In terms of biological activity, preliminary investigations suggest that 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol exhibits promising interactions with various biological targets. One study published in the Journal of Medicinal Chemistry reported its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. The compound's unique structure allows it to bind selectively to specific receptor subtypes, offering a potential avenue for the development of targeted therapies.

Further research has explored the compound's role in the synthesis of more complex molecules. For example, it has been used as a building block in the development of kinase inhibitors, which are of great interest in oncology. The azetidine ring's rigidity and the pyrrole group's electronic properties contribute to the overall stability and bioavailability of these inhibitors, as evidenced by recent in vitro and in vivo studies.

Despite these promising findings, challenges remain in the practical application of 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol. Issues such as scalability of synthesis, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its utility make it a compelling subject for further investigation.

In conclusion, 3-(2,4-dimethyl-1H-pyrrol-3-yl)azetidin-3-ol (CAS: 2229174-72-3) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to uncover additional therapeutic potentials and refine synthetic approaches, paving the way for its incorporation into next-generation pharmaceuticals. This briefing underscores the importance of continued exploration of this compound and its derivatives in the quest for innovative treatments.